Cas no 42156-26-3 (4,5-Dimethyl-2-p-tolyl-thiazole)

• Product Name: 4,5-Dimethyl-2-p-tolyl-thiazole
• CAS No: 42156-26-3
• MF: C₁₂H₁₃NS
• MW: 203.30332159996
• MDL: MFCD16305499
• CID: 5234675
• Update Time: 2026-03-08

4,5-Dimethyl-2-p-tolyl-thiazole Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-2-p-tolyl-thiazole
• Thiazole, 4,5-dimethyl-2-(4-methylphenyl)-

• MDL： MFCD16305499
• Inchi： 1S/C12H13NS/c1-8-4-6-11(7-5-8)12-13-9(2)10(3)14-12/h4-7H,1-3H3
• InChI Key： LRRVPLQZYKFRHJ-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4,5-Dimethyl-2-p-tolyl-thiazole

4,5-Dimethyl-2-p-tolyl-thiazole: A Comprehensive Overview

The compound with CAS No. 42156-26-3, commonly referred to as 4,5-Dimethyl-2-p-tolyl-thiazole, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the thiazole family, which is a five-membered ring containing sulfur and nitrogen atoms. The structure of 4,5-Dimethyl-2-p-tolyl-thiazole includes a thiazole ring substituted with methyl groups at positions 4 and 5, and a p-tolyl group at position 2. This unique substitution pattern imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the potential of 4,5-Dimethyl-2-p-tolyl-thiazole in various applications, particularly in the development of advanced materials and pharmaceuticals. Researchers have explored its role as a building block for constructing functional materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area, porosity, and stability, making them ideal candidates for gas storage, catalysis, and sensing applications.

In the pharmaceutical industry, 4,5-Dimethyl-2-p-tolyl-thiazole has been investigated for its potential as a drug delivery agent. Its ability to form stable complexes with metal ions has been leveraged to create drug delivery systems that enhance bioavailability and reduce side effects. For instance, studies have demonstrated that this compound can encapsulate hydrophobic drugs within its molecular structure, facilitating targeted delivery to specific tissues or organs.

The synthesis of 4,5-Dimethyl-2-p-tolyl-thiazole typically involves a multi-step process that begins with the preparation of intermediate compounds. One common approach is the condensation reaction between an aldehyde or ketone derivative and an amine or thiol group in the presence of a suitable catalyst. Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes, reducing production costs and minimizing environmental impact.

From a structural standpoint, the thiazole ring in 4,5-Dimethyl-2-p-tolyl-thiazole plays a critical role in determining its chemical reactivity. The sulfur atom within the ring contributes to its aromaticity and electron-withdrawing properties, while the nitrogen atom enhances its ability to form hydrogen bonds. These characteristics make the compound highly versatile in both organic synthesis and material science applications.

Moreover, 4,5-Dimethyl-2-p-tolyl-thiazole has been studied for its electronic properties in organic electronics. Researchers have found that this compound can act as an electron-deficient acceptor material in organic photovoltaic devices (OPVs), enhancing their efficiency by facilitating charge separation at the donor-acceptor interface. This property opens up new possibilities for its use in renewable energy technologies.

In terms of spectroscopic analysis, 4,5-Dimethyl-2-p-tolyl-thiazole exhibits characteristic absorption bands in UV-vis spectroscopy due to its conjugated thiazole system. These bands are sensitive to changes in the molecular environment, making them useful for monitoring interactions with other molecules or ions. For example, fluorescence-based sensors incorporating this compound have been developed for detecting metal ions in aqueous solutions.

The stability of 4,5-Dimethyl-2-p-tolyl-thiazole under various conditions has also been extensively studied. Experimental results indicate that the compound is relatively stable under ambient conditions but can undergo degradation upon exposure to strong oxidizing agents or high-energy radiation. Understanding these stability characteristics is crucial for optimizing its use in practical applications.

Looking ahead, ongoing research into 4,5-Dimethyl-2-p-tolyl-thiazole is focused on expanding its utility across diverse fields. For instance, chemists are exploring its potential as a ligand in transition metal catalysis for asymmetric synthesis reactions. Additionally, materials scientists are investigating ways to incorporate this compound into advanced composites for use in aerospace and automotive industries.

In conclusion,4,5-Dimethyl-2-p-tolyl-thiazole stands out as a versatile and promising compound with applications spanning from organic electronics to drug delivery systems. CAS No. 42156-26-3 serves as a unique identifier for this compound within scientific literature. Thiazoles like this one continue to be valuable tools for researchers seeking innovative solutions across multiple disciplines.